Cas no 1804370-34-0 (4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile)

• Product Name: 4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile
• CAS No: 1804370-34-0
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4857153
• Update Time: 2025-06-13

4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile

• Inchi： 1S/C8H6F2N4O2/c9-7(10)5-6(12)4(1-2-11)3-13-8(5)14(15)16/h3,7H,1H2,(H2,12,13)
• InChI Key： QIZPBNBWKOGCGP-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(CC#N)C=1N)F

Computed Properties

• Exact Mass: 228.046
• Monoisotopic Mass: 228.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 109

Additional information on 4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile

Introduction to 4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile (CAS No. 1804370-34-0)

4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1804370-34-0, belongs to the class of nitropyridines, which are widely studied for their potential biological activities. The presence of multiple functional groups, including an amino group, a difluoromethyl group, a nitro group, and an acetonitrile moiety, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further derivatization.

The synthesis and application of 4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile have been explored in several cutting-edge research studies. One of the most notable applications is in the development of novel pharmaceuticals. The nitro and amino groups in this compound provide reactive sites that can be selectively modified through various chemical reactions, enabling the creation of complex molecular architectures. This flexibility has made it a valuable building block for drug discovery efforts aimed at targeting various diseases.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The difluoromethyl group in 4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile contributes to these desirable properties, making it an attractive component in the design of next-generation therapeutics. Researchers have leveraged this compound to develop inhibitors for enzymes involved in cancer metabolism, as well as for agents that modulate immune responses. The acetonitrile side chain further extends the synthetic possibilities, allowing for further functionalization and derivatization to tailor specific biological activities.

Moreover, the compound has shown promise in agrochemical applications. Its structural features make it a suitable precursor for synthesizing herbicides and pesticides with improved efficacy and environmental safety. The nitro group can be reduced to an amine, which can then be coupled with other molecules to create novel agrochemicals that offer better crop protection while minimizing ecological impact.

The chemical reactivity of 4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile has also been explored in material science. Its ability to undergo cross-coupling reactions with various organic substrates has led to the development of new polymers and advanced materials with unique properties. These materials have potential applications in electronics, coatings, and specialty chemicals where precise molecular design is crucial.

Recent advances in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into how different functional groups interact within the molecule, predicting its reactivity and stability under various conditions. These predictions have guided experimental efforts, leading to more efficient synthetic routes and improved yields.

In conclusion, 4-Amino-3-(difluoromethyl)-2-nitropyridine-5-acetonitrile (CAS No. 1804370-34-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions to complex challenges. As research continues to uncover new possibilities for this molecule, its significance in advancing scientific discovery is expected to grow even further.